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Compound of Interest

Compound Name: 1-(Bromoethynyl)cyclohexene

Cat. No.: B15483076

Essential Safety and Handling Guide for 1-
(Bromoethynyl)cyclohexene

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 1-
(Bromoethynyl)cyclohexene. The following guidance is based on safety information for
structurally similar compounds, including other brominated and ethynyl organic molecules.
Researchers should handle this compound with extreme caution and assume it is hazardous.

This guide provides immediate, essential safety and logistical information for handling 1-
(Bromoethynyl)cyclohexene in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)

Due to the presence of a bromoalkyne functional group, 1-(Bromoethynyl)cyclohexene is
presumed to be a reactive and potentially toxic substance. The primary hazards are expected
to be skin and eye irritation, respiratory tract irritation, and potential flammability.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

To protect against splashes
and vapors that can cause
serious eye irritation or
damage.[1][3]

Skin Protection

Flame-resistant lab coat worn
over full-length clothing.
Chemically resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact, which
may cause irritation.[1][3] A lab
coat provides a barrier against

spills.

Respiratory Protection

Use in a well-ventilated fume
hood. If ventilation is
inadequate, a NIOSH/MSHA
approved respirator with an
organic vapor cartridge is

recommended.

To prevent inhalation of
vapors, which may cause
respiratory irritation.[1][3]

Physical and Chemical Properties (Inferred)

Quantitative data for 1-(Bromoethynyl)cyclohexene is not readily available. The following

table includes data for a structurally related compound, (1-Bromoethyl)cyclohexane, to provide

an estimation of its physical properties.

Property Value (for (1-Bromoethyl)cyclohexane)
Molecular Formula C8H13Br
Molecular Weight 189.09 g/mol

Physical State

Liquid (presumed)

Boiling Point

Not available

Flash Point

Combustible liquid (inferred)[1]

Operational Plan: Handling and Storage

A systematic approach is crucial when working with this reactive compound.
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Step-by-Step Handling Procedure:

e Preparation:

[¢]

Ensure a chemical fume hood is operational.

[¢]

Gather all necessary PPE and have it readily available.

[e]

Prepare all experimental apparatus and reagents before handling the compound.

o

Have spill cleanup materials (absorbent pads, sand, or vermiculite) accessible.

e Handling:

[¢]

Conduct all work within a certified chemical fume hood.[3]

[e]

Ground all equipment to prevent static discharge, as the compound may be flammable.[3]

o

Use only non-sparking tools.[3]

[¢]

Avoid heating the compound unless specifically required by a validated protocol, and do
SO with extreme caution.

[¢]

Keep the container tightly closed when not in use.[3]
e Storage:
o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[3]

o The storage container should be clearly labeled with the compound name and hazard
warnings.

Emergency and Disposal Procedures

Emergency Response Plan:
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Emergency Scenario Immediate Action

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ] ) ] o
contaminated clothing. Seek medical attention if

irritation persists.[3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

Inhalation ) ] . ] )
give oxygen. Seek immediate medical attention.

[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Evacuate the area. Remove all sources of

ignition.[3] Absorb the spill with inert material
Spill (e.g., sand, vermiculite) and place it in a sealed

container for disposal.[3] Do not allow the spill to

enter drains.

Use carbon dioxide, dry chemical powder, or
Fire alcohol-resistant foam. Do not use a direct water

jet.

Disposal Plan:

All waste containing 1-(Bromoethynyl)cyclohexene and contaminated materials (e.g., gloves,
absorbent pads) must be treated as hazardous waste.

o Collect all waste in a clearly labeled, sealed, and appropriate container.
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» Dispose of the waste through an approved hazardous waste disposal facility. Do not dispose
of it down the drain or in regular trash.

Experimental Workflow and Safety Logic

The following diagrams illustrate the standard workflow for handling 1-
(Bromoethynyl)cyclohexene and the logical steps for emergency response.
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Experimental Workflow for Handling 1-(Bromoethynyl)cyclohexene
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l
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Caption: Standard operating procedure for handling 1-(Bromoethynyl)cyclohexene.
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Emergency Response Logic
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Caption: Decision-making flow for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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